Cas no 16331-45-6 (4-Ethylbenzoyl chloride)

• Product name: 4-Ethylbenzoyl chloride
• CAS No: 16331-45-6
• MF: C₉H₉ClO
• MW: 168.6202
• MDL: MFCD00000697
• CID: 50391
• PubChem ID: 24857111

4-Ethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethylbenzoyl chloride
• PEBC
• 4-ETHYLBENZENE-1-CARBONYL CHLORIDE
• TIMTEC-BB SBB006540
• P-ETHYLBENZOYL CHLORIDE
• Benzoyl chloride, 4-ethyl-
• ETHYLBENZOYL CHLORIDE
• PenicillinGProcaineSterileBp98
• Benzoyl chloride, 4-ethyl- (9CI)
• 4-Ethylbenzoyl choride
• 4-Aethyl-benzoylchlorid
• 4-Ethylbenzoic acid chloride
• 4-Ethylbenzoyl
• Benzoyl chloride,4-ethyl
• p-C2H5-benzoyl chloride
• 4-ethylbenzoylchloride
• 4-EthYl-Benzoyl Chloride
• AVTLLLZVYYPGFX-UHFFFAOYSA-N
• PubChem9725
• 4-ethyl benzoyl choride
• 4-ethyl benzoyl chloride
• Benzoyl chloride,4-ethyl-
• KSC375Q1J
• Jsp003271
• 4-ethyl-1-benzenecarbonyl ch
• FT-0618407
• 16331-45-6
• AS-31045
• MFCD00000697
• AKOS004908205
• F0001-0589
• SCHEMBL526436
• NS00025327
• W-107956
• EINECS 240-404-6
• 4-Ethylbenzoyl chloride, 97%
• InChI=1/C9H9ClO/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H
• 4-ethyl-1-benzenecarbonyl chloride
• DTXSID80167564
• SY013745
• DTXCID4090055

• MDL： MFCD00000697
• Inchi： 1S/C9H9ClO/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3
• InChI Key： AVTLLLZVYYPGFX-UHFFFAOYSA-N
• SMILES： ClC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])[H])=O
• BRN： 2206041

Computed Properties

• Exact Mass: 168.03400
• Monoisotopic Mass: 168.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.147 g/mL at 25 °C(lit.)
• Melting Point: 42 - 43
• Boiling Point: 235-236 °C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.5479(lit.)
• PSA: 17.07000
• LogP: 2.62800
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-Ethylbenzoyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45-S25
• Hazardous Material Identification：
• PackingGroup：II
• Packing Group：II
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• Risk Phrases：R34
• Safety Term：8
• Storage Condition：Store in a cool, dry place. Keep the container closed and away from corrosive substances when not in use. Avoid moisture.

4-Ethylbenzoyl chloride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides